Cas no 125643-59-6 (Phosphorodithioic acid,mixed O,O-bis(iso-Bu and iso-Pr) esters)
125643-59-6 structure
Product Name:Phosphorodithioic acid,mixed O,O-bis(iso-Bu and iso-Pr) esters
CAS No:125643-59-6
MF:C7H17O2PS2
MW:228.312440633774
CID:196485
PubChem ID:86377
Update Time:2025-04-19
Phosphorodithioic acid,mixed O,O-bis(iso-Bu and iso-Pr) esters Chemical and Physical Properties
Names and Identifiers
-
- Phosphorodithioic acid,mixed O,O-bis(iso-Bu and iso-Pr) esters
- 2-methylpropoxy-propan-2-yloxy-sulfanyl-sulfanylidene-λ<sup>5</sup>-phosphane
- DTXSID50925198
- 125643-59-6
- O-(2-Methylpropyl) O-propan-2-yl hydrogen phosphorodithioate
- 769878-53-7
-
- Inchi: 1S/C7H17O2PS2/c1-6(2)5-8-10(11,12)9-7(3)4/h6-7H,5H2,1-4H3,(H,11,12)
- InChI Key: IYQRQKHKWJUYEM-UHFFFAOYSA-N
- SMILES: SP(OC(C)C)(OCC(C)C)=S
Computed Properties
- Exact Mass: 228.04091
- Monoisotopic Mass: 228.04075913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- PSA: 18.46
Phosphorodithioic acid,mixed O,O-bis(iso-Bu and iso-Pr) esters Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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